LAS-C10
Description
LAS-C10, also known as Linear Alkylbenzene Sulfonate, is a member of the family of organic compounds with the formula C6H5CnH2n+1 . It is an anionic surfactant characterized by a hydrophilic sulfonate head-group and a hydrophobic alkylbenzene tail-group . It is widely used due to its relatively low cost, good performance, and biodegradable environmental friendliness .
Synthesis Analysis
Linear alkylbenzenes are mainly produced as intermediates in the production of surfactants, for use in detergents . They are prepared commercially by sulfonating linear alkylbenzene (LAB) . The resulting linear mono-olefins react with benzene in the presence of a catalyst to produce the LABs .Molecular Structure Analysis
The molecular formula of LAS-C10 is C16H25NaO3S . It is a sodium salt of benzenesulfonic acid with a decyl chain . The LAS molecule contains an aromatic ring sulfonated at the para position and attached to a linear alkyl chain at any position except the terminal carbons .Chemical Reactions Analysis
The production of LAS involves the dehydrogenation of n-paraffins to olefins, and subsequent reaction with benzene using hydrogen fluoride as a catalyst . The purified dodecylbenzenes (and related derivatives) are then sulfonated with sulfur trioxide to give the sulfonic acid .Physical And Chemical Properties Analysis
LAS-C10 is a solid at ambient temperatures with a melting point of 198.5°C . The boiling point for LAS could not be determined experimentally due to decomposition beginning at 444°C . LAS has a low vapor pressure (calculated as 3-5 x 10-13 Pa) and is water soluble, with a critical micelle concentration (CMC) value of 0.1 .Safety And Hazards
Future Directions
properties
CAS RN |
1322-98-1 |
|---|---|
Product Name |
LAS-C10 |
Molecular Formula |
C16H25NaO3S |
Molecular Weight |
320.42 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,2R,3R,4S,5S,6S,8S,9S,10R,13R,16S,17R)-11-ethyl-6,16-dimethoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol](/img/structure/B1143422.png)
